Cas no 90430-82-3 (Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-)

• Product name: Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-
• CAS No: 90430-82-3
• MF: C₅₄H₈₄S₆
• MW: 925.634768486023
• CID: 788775
• PubChem ID: 13160206

Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-
• 2,3,6,7,10,11-hexakis(hexylsulfanyl)triphenylene
• DTXSID70523397
• 90430-82-3
• 2,3,6,7,10,11-hexakis-(hexylthio)-triphenylene
• SCHEMBL184767

• Inchi： InChI=1S/C54H84S6/c1-7-13-19-25-31-55-49-37-43-44(38-50(49)56-32-26-20-14-8-2)46-40-52(58-34-28-22-16-10-4)54(60-36-30-24-18-12-6)42-48(46)47-41-53(59-35-29-23-17-11-5)51(39-45(43)47)57-33-27-21-15-9-3/h37-42H,7-36H2,1-6H3
• InChI Key： XUGANSMMMYTZPV-UHFFFAOYSA-N
• SMILES： CCCCCCSC1=C(C=C2C(=C1)C3=CC(=C(C=C3C4=CC(=C(C=C24)SCCCCCC)SCCCCCC)SCCCCCC)SCCCCCC)SCCCCCC

Computed Properties

• Exact Mass: 924.48972972g/mol
• Monoisotopic Mass: 924.48972972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 60
• Rotatable Bond Count: 36
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22
• Topological Polar Surface Area: 152Ų